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Compound of Interest

Compound Name: 2,3-Difluoroaniline

Cat. No.: B047769 Get Quote

Essential Safety and Handling Guide for 2,3-
Difluoroaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,3-Difluoroaniline in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this compound.
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Property Value

CAS Number 4519-40-8

Molecular Formula C₆H₅F₂N

Molecular Weight 129.11 g/mol [1]

Appearance Colorless to brown clear liquid[2]

Boiling Point 69 °C at 12 mmHg[2]

Density 1.274 g/mL at 25 °C

Flash Point 71 °C (159.8 °F) - closed cup

Solubility
Limited solubility in water, soluble in organic

solvents.[3]

Storage Temperature 2 - 8 °C[2]

Hazard Identification and Personal Protective Equipment
(PPE)
2,3-Difluoroaniline is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled. It causes skin and serious eye irritation.[1]
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Hazard GHS Classification Recommended PPE

Acute Toxicity, Oral Category 4
Do not eat, drink or smoke

when using this product.[4]

Acute Toxicity, Dermal Category 4
Wear protective gloves and

clothing.[5]

Acute Toxicity, Inhalation Category 4

Use only outdoors or in a well-

ventilated area.[4] Wear a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded.[5][6]

Skin Corrosion/Irritation Category 2

Wear protective gloves and

clothing to prevent skin

exposure.[5][6]

Serious Eye Damage/Irritation Category 2A

Wear appropriate protective

eyeglasses or chemical safety

goggles.[5][6]

Combustible Liquid Category 4
Keep away from heat, sparks,

and open flames.[5]

Mandatory Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat, long pants, and closed-toe shoes. For larger

quantities or potential for splashing, consider a chemical-resistant apron or suit.[5]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[7] If

ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is

necessary.[5]
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Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as acids,

strong bases, and oxidizing agents.[5][7]

Keep the container tightly closed and store at the recommended temperature of 2-8°C.[2]

Store in a locked cabinet or other secure location.[4]

Handling and Use:

All handling of 2,3-Difluoroaniline should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood.[7]

Ensure an eyewash station and safety shower are readily accessible.[5]

Avoid breathing vapors or mist.[8]

Prevent contact with skin and eyes.[8]

Do not eat, drink, or smoke in the handling area.[8]

Wash hands thoroughly after handling.[4]

Ground and bond containers when transferring material to prevent static discharge.[9]

Disposal Plan:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Collect waste in a designated, properly labeled, and sealed container.

Do not dispose of down the drain or in the general trash.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2166506&productDescription=2+3-DIFLUOROANILINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC114591000&countryCode=US&language=en
https://www.chemimpex.com/products/45979
https://www.chemicalbook.com/msds/2-3-difluoroaniline.htm
https://www.benchchem.com/product/b047769?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC114591000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2166506&productDescription=2+3-DIFLUOROANILINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-PC51845.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC51845.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC51845.pdf
https://www.chemicalbook.com/msds/2-3-difluoroaniline.htm
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-PC51845.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated materials (e.g., gloves, absorbent pads) should be treated as hazardous

waste.

Consider using a licensed professional waste disposal service.

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, contain the material with an inert absorbent material (e.g., sand,

vermiculite).[8]

Personal Protection: Wear appropriate PPE, including respiratory protection, before

attempting cleanup.[8]

Cleanup: Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.[7]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Report: Report the spill to the appropriate safety personnel.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[4]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[4]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4]

Firefighting Measures:

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.[4]

Hazards: The container may explode when heated.[7] Combustion may produce toxic fumes

of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen fluoride.[5]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]
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Safe Handling Workflow for 2,3-Difluoroaniline
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Caption: Workflow for the safe handling of 2,3-Difluoroaniline.
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Emergency Response Logic for 2,3-Difluoroaniline
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Caption: Decision logic for emergency response to incidents involving 2,3-Difluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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